Cas no 34733-52-3 (1,4-Butanedione, 1,4-bis([1,1'-biphenyl]-4-yl)-)
34733-52-3 structure
Product Name:1,4-Butanedione, 1,4-bis([1,1'-biphenyl]-4-yl)-
CAS No:34733-52-3
MF:C28H22O2
MW:390.473087787628
CID:1464464
PubChem ID:602367
Update Time:2025-04-20
1,4-Butanedione, 1,4-bis([1,1'-biphenyl]-4-yl)- Chemical and Physical Properties
Names and Identifiers
-
- 1,4-Butanedione, 1,4-bis([1,1'-biphenyl]-4-yl)-
- 1,4-bis(4-phenylphenyl)butane-1,4-dione
- OESAOMYQHLMUEL-UHFFFAOYSA-N
- 1,4-Di[1,1'-biphenyl]-4-yl-1,4-butanedione #
- 1,4-Dibiphenyl-4-yl-butane-1,4-dione
- 34733-52-3
- DTXSID90345174
-
- Inchi: 1S/C28H22O2/c29-27(25-15-11-23(12-16-25)21-7-3-1-4-8-21)19-20-28(30)26-17-13-24(14-18-26)22-9-5-2-6-10-22/h1-18H,19-20H2
- InChI Key: OESAOMYQHLMUEL-UHFFFAOYSA-N
- SMILES: O=C(C1C=CC(C2C=CC=CC=2)=CC=1)CCC(C1C=CC(C2C=CC=CC=2)=CC=1)=O
Computed Properties
- Exact Mass: 390.16206
- Monoisotopic Mass: 390.161979940g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 30
- Rotatable Bond Count: 7
- Complexity: 489
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.1
- Topological Polar Surface Area: 34.1Ų
Experimental Properties
- PSA: 34.14
1,4-Butanedione, 1,4-bis([1,1'-biphenyl]-4-yl)- Related Literature
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
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Xiao Liu,Jun Xu,Yinyun Lv,Wenyu Wu,Weisheng Liu,Yu Tang Dalton Trans., 2013,42, 9840-9846
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
34733-52-3 (1,4-Butanedione, 1,4-bis([1,1'-biphenyl]-4-yl)-) Related Products
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